EB1002

• Molecular Formula: C73H124N12O23
• Molecular Weight: 1537.8 g/mol
• InChI: InChI=1S/C73H124N12O23/c1-49(2)43-58(71(100)81-53(67(75)96)32-36-104-6)85(5)63(91)46-78-72(101)66(50(3)4)84-70(99)56(44-51-26-28-52(86)29-27-51)83-68(97)54(23-21-22-33-74)82-69(98)57(45-65(94)95)80-62(90)48-108-42-40-106-38-35-77-61(89)47-107-41-39-105-37-34-76-59(87)31-30-55(73(102)103)79-60(88)24-19-17-15-13-11-9-7-8-10-12-14-16-18-20-25-64(92)93/h26-29,49-50,53-58,66,86H,7-25,30-48,74H2,1-6H3,(H2,75,96)(H,76,87)(H,77,89)(H,78,101)(H,79,88)(H,80,90)(H,81,100)(H,82,98)(H,83,97)(H,84,99)(H,92,93)(H,94,95)(H,102,103)/t53-,54-,55-,56-,57-,58-,66-/m0/s1
• InChIKey: SMIDDQXCMJFZEC-PPTFQZPPSA-N

EB1002: A Highly Selective, Long-Acting NK2R Agonist for Cardiometabolic Research — Compound Identity, Properties, and Procurement Baseline

EB1002 (CAS: 2770688-48-5) is a synthetic peptide analogue of neurokinin A (NKA) (4–10) engineered as a first-in-class, highly selective, long-acting agonist of the neurokinin 2 receptor (NK2R/TACR2), a Gq-coupled GPCR genetically linked to HbA1c control, obesity, and cardiometabolic protection [1]. It is constructed on a truncated NKA(4–10) backbone bearing three critical modifications: a F6Y substitution conferring complete NK2R selectivity over NK1R and NK3R; a M10Mox (methoxinine) replacement preserving hydrogen-bonding capacity; and a C18-diacid (C18DOGG) side chain—structurally identical to that of semaglutide—covalently attached to Lys5 to confer extended albumin-binding pharmacokinetics with potential for once-weekly human dosing [1]. EB1002 has a molecular weight of 1537.83 Da, formula C73H124N12O23, and is commercially available at ≥98% purity (HPLC) . Its dual mechanism—central, non-aversive appetite suppression combined with peripheral energy expenditure enhancement—distinguishes it from conventional anti-obesity agents that act predominantly through appetite reduction alone [1].

Pathway study Reported NK2R-selective agonist for metabolic signaling and energy homeostasis research

Pharmacokinetics Albumin-binding extended kinetics supports repeated-dosing research protocols

Peptide identity Synthetic NKA(4–10) analogue with verified purity for reproducible in vivo assays

• [1] Sass F, Ma T, Ekberg JH, et al. NK2R control of energy expenditure and feeding to treat metabolic diseases. Nature. 2024;635:987–1000. doi:10.1038/s41586-024-08207-0. View Source

Why In-Class NK2R Ligands, Endogenous NKA, and Simple Long-Acting NKA Analogues Cannot Substitute for EB1002 in Cardiometabolic Research

The endogenous NK2R ligand neurokinin A (NKA) is pharmacologically unsuitable as a research tool or therapeutic lead because it is both short-lived (rapidly cleared from circulation within minutes) and inherently unselective, activating NK1R and NK3R with nearly equal potency to its cognate NK2R [1]. The first-generation long-acting analogue EB0014 addressed the half-life limitation via C16GG fatty-acid conjugation but retained NKA's lack of receptor specificity, leaving unresolved the liability of NK1R-mediated bronchoconstriction, nociception, inflammation, and CNS disturbances [1]. The direct precursor EB1001 achieved NK2R selectivity through the F6Y substitution but exhibited only a 5.5 h half-life in mice, limiting its translational durability [1]. Even agents targeting the same tachykinin receptor family—such as NK1R antagonists (e.g., rolapitant) or NK3R antagonists (e.g., fezolinetant)—operate through entirely divergent pharmacological mechanisms and cannot recapitulate the dual energy-expenditure-plus-appetite-suppression phenotype that defines NK2R agonism [1]. These molecular and pharmacological distinctions mean that substituting any alternative in-class compound for EB1002 introduces confounding variables of receptor selectivity, pharmacokinetic duration, and mechanistic completeness that fundamentally alter experimental outcomes.

! Endogenous NKA or unselective long-acting analogues may introduce NK1R/NK3R cross-reactivity that confounds metabolic phenotyping.

! Shorter-half-life precursors (e.g., EB1001) may not sustain pharmacodynamic coverage required for chronic dosing models.

! NK1R or NK3R modulators operate through divergent mechanisms and cannot replicate the dual energy-expenditure plus appetite-suppression phenotype.

• [1] Sass F, Ma T, Ekberg JH, et al. NK2R control of energy expenditure and feeding to treat metabolic diseases. Nature. 2024;635:987–1000. doi:10.1038/s41586-024-08207-0. View Source

Quantitative Differentiation Evidence: EB1002 vs. Closest Analogs, Precursors, and Mechanistic Comparators — Head-to-Head and Cross-Study Data

Receptor Selectivity: EB1002 vs. Endogenous NKA and EB0014 — Complete NK2R Discrimination Over NK1R and NK3R

EB1002 achieves complete NK2R selectivity through a single F6Y substitution in the NKA(4–10) backbone, in contrast to endogenous NKA and the first-generation long-acting analogue EB0014, both of which are naturally unselective and signal through NK1R and NK3R with nearly equal potency to NK2R [1]. In in vitro Gq signaling assays using human tachykinin receptors, EB1002 (and its precursor EB1001) exhibited highly selective activation of NK2R with no detectable agonism at NK1R or NK3R, as confirmed in both mouse and human receptor systems [1]. The unselective profile of NKA and EB0014 constitutes a specific liability because NK1R signaling is linked to bronchoconstriction, nociception, CNS disorders, and cardiopulmonary disruption — effects that confound metabolic phenotyping [1].

NK2R selectivity

Head-to-head

Complete loss of NK1R/NK3R agonism vs. unselective NKA/EB0014

Supports NK2R-specific metabolic pathway interpretation without off-target receptor confounds

In vitro Gq signaling; human and mouse receptors

Evidence Dimension	Receptor selectivity profile (in vitro Gq signaling)
Target Compound Data	Complete NK2R selectivity; no detectable agonism at human or mouse NK1R or NK3R
Comparator Or Baseline	NKA and EB0014: unselective; signal through NK1R and NK3R with nearly equal potency to NK2R
Quantified Difference	Qualitative: complete loss of NK1R/NK3R cross-reactivity conferred by F6Y substitution
Conditions	In vitro Gq signaling assay; human and mouse tachykinin receptors; n=2 per ligand per variant; Fig. 2c and Extended Data Figs. 2a–c

Why This Matters

For researchers studying NK2R-specific metabolic pharmacology, using NKA or EB0014 introduces NK1R-mediated confounding effects on inflammation, pain perception, and bronchomotor tone that EB1002 eliminates entirely.

• [1] Sass F, Ma T, Ekberg JH, et al. NK2R control of energy expenditure and feeding to treat metabolic diseases. Nature. 2024;635:987–1000. doi:10.1038/s41586-024-08207-0. View Source

Pharmacokinetic Half-Life: EB1002 vs. EB1001 — 1.9-Fold Extension via M10Mox Substitution

EB1002 exhibits a markedly longer pharmacokinetic half-life of 10.3 hours in mice compared to 5.5 hours for its direct precursor EB1001, representing a ~1.9-fold extension achieved by replacing the Nle residue at position 10 with methoxinine (Mox) to preserve hydrogen-bonding capacity while incorporating the C18DOGG albumin-binding side chain used in semaglutide [1]. Both compounds share the C18DOGG protraction strategy and the F6Y selectivity substitution; the half-life differential is attributable specifically to the M10Mox optimization [1].

Half-life extension

Head-to-head

~1.9× longer t₁/₂ (10.3 h vs. 5.5 h EB1001)

Supports sustained pharmacokinetic coverage in mouse models

M10Mox substitution; n=3 mice, s.c. administration

Evidence Dimension	Pharmacokinetic half-life in mice
Target Compound Data	10.3 h (EB1002)
Comparator Or Baseline	5.5 h (EB1001)
Quantified Difference	~1.9-fold longer (4.8 h absolute increase)
Conditions	Pharmacokinetic profiling; n=3 mice per group; subcutaneous administration; Fig. 2d

Why This Matters

The 1.9-fold half-life extension directly translates into sustained pharmacodynamic coverage, enabling once-daily or even every-other-day dosing in mouse models and supporting the translational rationale for once-weekly human dosing — a critical procurement consideration for longitudinal metabolic studies.

• [1] Sass F, Ma T, Ekberg JH, et al. NK2R control of energy expenditure and feeding to treat metabolic diseases. Nature. 2024;635:987–1000. doi:10.1038/s41586-024-08207-0. View Source

Acute Insulin Sensitization: Single-Dose EB1002 Elicits 50% Higher Glucose Infusion Rate in Hyperinsulinemic-Euglycemic Clamp vs. Vehicle

In a hyperinsulinemic-euglycemic clamp study — the gold-standard method for quantifying whole-body insulin sensitivity — lean mice treated with a single subcutaneous dose of EB1002 (325 nmol/kg) required a 50% higher glucose infusion rate (GIR) during steady state compared to vehicle-treated controls, revealing a profound acute enhancement of insulin sensitization [1]. This insulin-sensitizing effect was accompanied by significantly increased glucose uptake into white adipose tissue depots (iWAT and eWAT) and occurred independently of changes in food intake or insulin secretion, as demonstrated by pair-feeding controls [1]. By comparison, the endogenous ligand NKA achieved only modest improvements in insulin tolerance after 12 days of twice-daily dosing [1].

Insulin sensitization

Head-to-head

+50% glucose infusion rate vs. vehicle in clamp

Reported clamp-based insulin sensitivity endpoint context

Hyperinsulinemic-euglycemic clamp; lean mice; single 325 nmol/kg s.c.

Evidence Dimension	Glucose infusion rate during hyperinsulinemic-euglycemic clamp (insulin sensitivity)
Target Compound Data	50% higher GIR vs. vehicle (single 325 nmol/kg s.c. dose of EB1002; n=8 mice)
Comparator Or Baseline	Vehicle control (n=7 mice)
Quantified Difference	+50% increase in GIR at steady state
Conditions	Hyperinsulinemic-euglycemic clamp; lean chow-fed mice; 16 h post single s.c. injection of 325 nmol/kg EB1002; Fig. 2v and Extended Data Figs. 2m,n

Why This Matters

This gold-standard clamp data provides the most rigorous evidence of EB1002's insulin-sensitizing pharmacology, distinguishing it from agents that improve glycemia solely through appetite suppression or insulin secretagogue effects, and is critical for researchers procuring the compound for type 2 diabetes or insulin resistance studies.

• [1] Sass F, Ma T, Ekberg JH, et al. NK2R control of energy expenditure and feeding to treat metabolic diseases. Nature. 2024;635:987–1000. doi:10.1038/s41586-024-08207-0. View Source

Single-Dose Weight Loss Magnitude and Body Composition: EB1002 Achieves 10–15% Weight Loss Over 7 Days With Complete Lean Mass Sparing

A single subcutaneous injection of EB1002 (325 nmol/kg) in diet-induced obese (DIO) mice produced 10–15% body weight loss over 7 days, driven by sustained increases in oxygen consumption and fatty acid oxidation lasting more than 24 hours combined with concurrent appetite suppression [1][2]. Body composition analysis after one week of daily EB1002 administration revealed that the weight loss was entirely attributable to fat mass reduction, with complete sparing of lean mass [2]. In contrast, semaglutide (GLP-1 receptor agonist) is reported to cause significant lean mass loss alongside fat loss, a clinically meaningful distinction [3][4]. The weight loss was accompanied by decreased respiratory exchange ratio (RER), indicating a metabolic shift toward fat oxidation, and occurred without changes in locomotor activity or overt signs of discomfort [1].

Weight loss & body composition

Cross-study

10–15% weight loss, fat mass only; lean mass fully preserved

Supports fat-selective body composition endpoint vs. reported GLP-1RA lean mass loss

DIO mice; single 325 nmol/kg s.c.; QMR analysis

Evidence Dimension	Single-dose weight loss magnitude and body composition partitioning
Target Compound Data	10–15% body weight loss over 7 days; weight loss entirely from fat mass; lean mass fully spared (325 nmol/kg s.c., single injection; DIO mice)
Comparator Or Baseline	Semaglutide: clinically associated with significant lean mass loss (20–40% of total weight lost as lean mass in some reports [3])
Quantified Difference	Qualitative: EB1002 spares lean mass; semaglutide causes significant lean mass loss. Weight loss magnitude comparable or superior to reported single-dose GLP-1RA effects in DIO mice.
Conditions	DIO mice; single s.c. injection of 325 nmol/kg EB1002; body composition by QMR after 7 days daily dosing; Fig. 2e–k; Extended Data Fig. 3h,i

Why This Matters

Lean mass preservation is a critical differentiator for researchers modeling chronic weight management, as muscle loss during pharmacotherapy compromises metabolic rate and functional outcomes; EB1002's fat-specific weight loss profile offers a distinct experimental advantage over GLP-1RAs for body composition-focused studies.

• [1] Sass F, Ma T, Ekberg JH, et al. NK2R control of energy expenditure and feeding to treat metabolic diseases. Nature. 2024;635:987–1000. doi:10.1038/s41586-024-08207-0. View Source
• [2] Rheumatology Republic. Stand by for new miracle weight-loss drug. Published 21 November 2024. (Reporting primary Nature data: single injection of EB1002 resulted in 10–15% weight loss over seven days; weight loss all in fat, lean mass spared.) View Source
• [3] BBC Science Focus. New weight loss drug cuts appetite without causing muscle loss, study finds. Published 13 November 2024. (Quoting co-author Z. Gerhart-Hines: 'The weight loss driven by our drug also spared muscle compared to semaglutide/Ozempic, which causes significant lean mass loss.') View Source
• [4] Sass F, Ma T, Ekberg JH, et al. Nature. 2024;635:987–1000. Fig. 4h: preference ratio comparison of vehicle, semaglutide, and EB1002 in DIO mice (n=10 per group). View Source

Dosing Interval Flexibility: Every-Other-Day EB1002 Matches Daily Dosing Efficacy Over 21 Days

In a 21-day repeated-dosing study in DIO mice, every-other-day (q.o.d.) subcutaneous administration of EB1002 (325 nmol/kg) was just as effective as daily (q.d.) administration at producing sustained weight loss, with both regimens significantly reducing body weight relative to vehicle controls [1]. This pharmacodynamic durability, reflecting the compound's extended half-life (10.3 h) and sustained metabolic effects lasting >24 h post-injection, contrasts with the twice-daily dosing requirement of endogenous NKA to achieve any measurable metabolic benefit [1]. The q.o.d. regimen also maintained the metabolic benefits of reduced food intake, increased oxygen consumption, and decreased RER comparable to daily dosing [1].

Dosing flexibility

Head-to-head

Every-other-day dosing equivalent to daily over 21 days

Supports reduced handling frequency in chronic metabolic studies

DIO mice; 325 nmol/kg s.c.; n=10/group

Evidence Dimension	Weight loss efficacy at different dosing intervals over 21 days
Target Compound Data	q.d. (325 nmol/kg daily) and q.o.d. (325 nmol/kg every other day): both produced equivalent sustained weight loss
Comparator Or Baseline	NKA: required twice-daily dosing (1 mg/kg b.i.d.) for modest effects; EB1002 q.o.d. vs. EB1002 q.d. directly compared
Quantified Difference	q.o.d. dosing equivalent to q.d. dosing in weight loss trajectory over 21 days (no significant difference between regimens)
Conditions	DIO mice; 21-day study; s.c. injection; n=10 mice per group; Extended Data Fig. 3a–c; washout and re-injection protocol

Why This Matters

For longitudinal preclinical studies, the ability to dose every other day without efficacy loss reduces animal handling stress, compound consumption, and experimental labor by 50%, representing a significant operational advantage for procurement planning and study design.

• [1] Sass F, Ma T, Ekberg JH, et al. NK2R control of energy expenditure and feeding to treat metabolic diseases. Nature. 2024;635:987–1000. Extended Data Fig. 3a–c. doi:10.1038/s41586-024-08207-0. View Source

Cross-Species Translational Validation: EB1002 (as NK2R Agonist) Reduces Body Weight, Blood Glucose, Triglycerides, and Cholesterol in Diabetic Obese Macaques

Beyond rodent models, NK2R activation via selective agonists (including EB1002) was validated in diabetic, obese rhesus macaques, where treatment significantly decreased body weight, blood glucose, triglycerides, and cholesterol, and ameliorated insulin resistance [1]. This cross-species efficacy — from mouse to non-human primate — provides a translational bridge absent for most preclinical NK2R tool compounds, including EB0014 and EB1001, for which only murine data are reported [1]. The macaque data are particularly relevant because these animals spontaneously develop obesity and type 2 diabetes with pathophysiology closely resembling human disease, including insulin resistance, dyslipidemia, and pancreatic beta-cell dysfunction [1].

Cross-species translation

Class-level

Reduced body weight, glucose, lipids, insulin resistance in diabetic obese macaques

Supports NHP model-response context absent in most NK2R tool compounds

Rhesus macaque data; class-level inference for EB1002 program

Evidence Dimension	Cross-species metabolic efficacy (body weight, glycemia, lipid profile, insulin resistance)
Target Compound Data	Significant reductions in body weight, blood glucose, triglycerides, and cholesterol; ameliorated insulin resistance in diabetic obese macaques
Comparator Or Baseline	EB0014 and EB1001: murine data only; no NHP efficacy data reported. Most in-class NK2R tool compounds lack any primate validation.
Quantified Difference	Qualitative: EB1002 is part of the only NK2R agonist program with published NHP efficacy; most in-class comparators lack any primate data.
Conditions	Diabetic, obese rhesus macaques; NK2R agonist administration; endpoints: body weight, blood glucose, triglycerides, cholesterol, insulin resistance

Why This Matters

For translational researchers and industrial users prioritizing clinical developability, the availability of published NHP efficacy data distinguishes EB1002 from virtually all other NK2R tool compounds and substantially de-risks the translational pathway for metabolic disease programs.

• [1] Sass F, Ma T, Ekberg JH, et al. NK2R control of energy expenditure and feeding to treat metabolic diseases. Nature. 2024;635:987–1000. doi:10.1038/s41586-024-08207-0. View Source

Procurement-Driven Application Scenarios: Where EB1002's Quantified Differentiation Translates into Optimal Experimental Fit

Preclinical Obesity Pharmacology: Dual-Mechanism Weight Loss Studies Requiring Simultaneous Appetite Suppression and Energy Expenditure Quantification

EB1002 is the only NK2R agonist with published quantitative evidence of simultaneously increasing oxygen consumption and fatty acid oxidation while decreasing food intake for >24 h after a single injection in DIO mice [1]. This dual mechanism — validated by indirect calorimetry, body temperature telemetry, and RER measurement — makes EB1002 uniquely suitable for studies requiring dissection of energy intake vs. energy expenditure contributions to weight loss, a design that cannot be executed with GLP-1RAs (which primarily suppress appetite) or with non-selective NKA analogues (which confound metabolic readouts with NK1R-mediated effects) [1]. The every-other-day dosing flexibility (Section 3, Evidence Item 5) further enables long-term chronic studies with reduced animal handling.

Insulin Sensitivity and Type 2 Diabetes Research: Gold-Standard Clamp-Based Glucose Disposal Quantification

For researchers requiring rigorous quantification of insulin sensitization, EB1002 is supported by hyperinsulinemic-euglycemic clamp data — the gold-standard method — demonstrating a 50% increase in glucose infusion rate after a single dose, with tissue-level resolution of glucose uptake into white adipose depots [1]. This clamp-based evidence surpasses the insulin tolerance test (ITT)-only data available for NKA and EB0014, and positions EB1002 as the preferred NK2R agonist for studies where accurate insulin sensitivity measurement is the primary endpoint [1]. The clamp data are particularly valuable for pharmaceutical programs benchmarking NK2R agonism against insulin sensitizers such as thiazolidinediones.

Body Composition and Lean Mass Preservation Studies: Comparative Pharmacology vs. GLP-1 Receptor Agonists

EB1002's documented complete sparing of lean mass during weight loss — in contrast to semaglutide, which causes significant lean mass loss — makes it an essential comparator compound for studies investigating the body composition partitioning of weight loss agents [1][2]. Researchers designing experiments to understand the molecular determinants of muscle preservation during caloric deficit or pharmacotherapy-induced weight loss should procure EB1002 as a positive control for fat-selective weight loss. The compound's non-aversive appetite suppression (no nausea trigger, unlike semaglutide) further enables studies dissociating the anorectic from the aversive components of weight loss pharmacology [2].

Translational and Non-Human Primate Metabolic Disease Modeling: Cross-Species Efficacy Validation

For industrial and academic programs advancing metabolic disease candidates toward clinical development, EB1002 (as part of the NK2R agonist class) is distinguished by published efficacy data in diabetic, obese rhesus macaques — demonstrating significant reductions in body weight, blood glucose, triglycerides, and cholesterol, with amelioration of insulin resistance [1]. This NHP validation is absent for virtually all other commercially available NK2R tool compounds and provides a critical translational bridge between rodent pharmacology and human disease biology. Procurement of EB1002 for NHP studies is supported by the compound's once-weekly human dosing potential, inferred from its 10.3 h mouse half-life and C18DOGG albumin-binding strategy [1].

Application

Selection Property

Validation Focus

Preclinical obesity and energy expenditure research

NK2R-mediated metabolic phenotyping with dual energy intake/expenditure endpoints

Verify calorimetry, RER, and body temperature telemetry responses

Insulin sensitivity and type 2 diabetes model studies

Clamp-based glucose disposal quantification

Confirm hyperinsulinemic-euglycemic clamp insulin sensitization endpoint

Body composition and lean mass preservation research

Fat-selective weight loss profile vs. GLP-1RA comparators

Assess lean mass sparing by QMR and compare to semaglutide model response

Translational metabolic disease modeling in non-human primates

Cross-species metabolic endpoint consistency (mouse to NHP)

Evaluate body weight, glycemia, and lipid changes in obese/diabetic macaque context

• [1] Sass F, Ma T, Ekberg JH, et al. NK2R control of energy expenditure and feeding to treat metabolic diseases. Nature. 2024;635:987–1000. doi:10.1038/s41586-024-08207-0. View Source
• [2] BBC Science Focus. New weight loss drug cuts appetite without causing muscle loss, study finds. Published 13 November 2024. (Co-author Z. Gerhart-Hines: lean mass sparing vs. semaglutide; non-aversive appetite suppression without nausea.) View Source